N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)isoxazole-5-carboxamide

• IUPAC Name: N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C12H14N4O3/c17-12(11-1-4-14-19-11)15-9-7-13-16(8-9)10-2-5-18-6-3-10/h1,4,7-8,10H,2-3,5-6H2,(H,15,17)
• InChI Key: LFZYORVWFTVGLC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2C=C(C=N2)NC(=O)C3=CC=NO3
• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)isoxazole-5-carboxamide" often involves multistep synthetic routes that may include the formation of isoxazole rings, attachment of pyrazole moieties, and incorporation of the carboxamide group. One approach for the synthesis of isoxazole-5-carboxamides involves the reaction of 3-methyl isoxazole-5-carboxylic acid with various amines or pyrazoles under specific conditions to yield substituted isoxazoles (Martins et al., 2002).

Molecular Structure Analysis

The molecular structure of compounds similar to "this compound" can be characterized using various spectroscopic and crystallographic techniques. For instance, X-ray crystallography can confirm the three-dimensional structure, revealing the conformation of the pyrazole and isoxazole rings and their substituents, as well as hydrogen bonding patterns and molecular packing in the crystal lattice (Kumara et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of "this compound" and its derivatives can involve reactions at the isoxazole ring, the pyrazole moiety, or the carboxamide group. These compounds may participate in nucleophilic substitution reactions, electrophilic additions, or serve as ligands in coordination complexes due to the presence of multiple reactive sites.

Physical Properties Analysis

The physical properties of such compounds, including melting points, boiling points, and solubility in various solvents, can significantly influence their application in chemical synthesis and drug formulation. These properties are often determined experimentally through techniques like differential scanning calorimetry (DSC) and solubility testing.

Chemical Properties Analysis

The chemical properties, including acidity/basicity, reactivity towards acids/bases, and stability under different conditions, are crucial for understanding the behavior of "this compound" in chemical syntheses and potential applications. The presence of functional groups such as carboxamide can impart specific chemical properties, such as hydrogen bonding capability and reactivity towards nucleophiles or electrophiles.

• (Martins et al., 2002)
• (Kumara et al., 2018)